Cas no 60834-30-2 (2,4-Pyrimidinediamine,5-[(3,4,5-trimethoxyphenyl)methyl]-, hydrochloride (1:1))

• Product Name: 2,4-Pyrimidinediamine,5-[(3,4,5-trimethoxyphenyl)methyl]-, hydrochloride (1:1)
• CAS No: 60834-30-2
• MF: C₁₄H₁₉ClN₄O₃
• MW: 326.778661966324
• CID: 510496
• PubChem ID: 173769
• Update Time: 2025-04-19

2,4-Pyrimidinediamine,5-[(3,4,5-trimethoxyphenyl)methyl]-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 2,4-Pyrimidinediamine,5-[(3,4,5-trimethoxyphenyl)methyl]-, hydrochloride (1:1)
• 5-[(3,4,5-trimethoxyphenyl)methyl]pyrimidine-2,4-diamine,hydrochloride
• 5-(3,4,5-trimethoxybenzyl)pyrimidine-2,4-diamine hydrochloride (1:1)
• Trimethoprim Hydrochloride
• NS00087860
• D11085
• DTXSID40209671
• 5-((3,4,5-Trimethoxyphenyl)methyl)pyrimidine-2,4-diamine hydrochloride
• DB-306383
• Trimplex
• 5-[(3,4,5-trimethoxyphenyl)methyl]pyrimidine-2,4-diamine hydrochloride
• Primsol (TN)
• EINECS 262-450-6
• SCHEMBL1236697
• Trimethoprim (hydrochloride)
• 5-[(3,4,5-trimethoxyphenyl)methyl]pyrimidine-2,4-diamine;hydrochloride
• TRIMETHOPRIM HYDROCHLORIDE [ORANGE BOOK]
• Trimethoprim HCl
• DTXCID90132162
• YLCCEQZHUHUYPA-UHFFFAOYSA-N
• CS-0031202
• Trimpex (TN)
• Primsol
• CHEMBL1201080
• UNII-9XE000OU9B
• 9XE000OU9B
• HY-B0510B
• Q27273348
• 5-[(3,4,5-Trimethoxyphenyl)methyl ]pyrimidine-2,4-diamine hydrochloride
• Trimplex 200
• TRIMETHOPRIM HYDROCHLORIDE [WHO-DD]
• 60834-30-2

• Inchi： 1S/C14H18N4O3.ClH/c1-19-10-5-8(6-11(20-2)12(10)21-3)4-9-7-17-14(16)18-13(9)15;/h5-7H,4H2,1-3H3,(H4,15,16,17,18);1H
• InChI Key： YLCCEQZHUHUYPA-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C(=C(C=C(C=1)CC1=CN=C(N)N=C1N)OC)OC

Computed Properties

• Exact Mass: 326.11477
• Monoisotopic Mass: 326.1145682g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 307
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 106Ų

Experimental Properties

• PSA: 105.51